Cas no 1228670-39-0 ((E)-Methyl 3-(1-Pivaloyl-2,3-dihydro-1h-pyrido2,3-b1,4oxazin-6-yl)acrylate)

• Product Name: (E)-Methyl 3-(1-Pivaloyl-2,3-dihydro-1h-pyrido2,3-b1,4oxazin-6-yl)acrylate
• CAS No: 1228670-39-0
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 4689610
• Update Time: 2025-06-12

(E)-Methyl 3-(1-Pivaloyl-2,3-dihydro-1h-pyrido2,3-b1,4oxazin-6-yl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 3-(1-pivaloyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazin-6-yl)acrylate
• methyl (2E)-3-[1-(2,2-dimethylpropanoyl)-2H,3H-pyrido[2,3-b][1,4]oxazin-6-yl]prop-2-enoate
• (E)-Methyl 3-(1-pivaloyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazin-6-yl)acrylate, AldrichCPR
• (E)-Methyl 3-(1-Pivaloyl-2,3-dihydro-1h-pyrido2,3-b1,4oxazin-6-yl)acrylate

• Inchi： 1S/C16H20N2O4/c1-16(2,3)15(20)18-9-10-22-14-12(18)7-5-11(17-14)6-8-13(19)21-4/h5-8H,9-10H2,1-4H3/b8-6+
• InChI Key： JOKGVNAMZSXHMR-SOFGYWHQSA-N
• SMILES： O1C2C(=CC=C(/C=C/C(=O)OC)N=2)N(CC1)C(C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 456
• Topological Polar Surface Area: 68.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (E)-Methyl 3-(1-Pivaloyl-2,3-dihydro-1h-pyrido2,3-b1,4oxazin-6-yl)acrylate

Comprehensive Overview of (E)-Methyl 3-(1-Pivaloyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazin-6-yl)acrylate (CAS No. 1228670-39-0)

The compound (E)-Methyl 3-(1-Pivaloyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazin-6-yl)acrylate, identified by its CAS No. 1228670-39-0, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrido[2,3-b][1,4]oxazine core and an acrylate moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing novel kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted drug discovery.

In recent years, the demand for heterocyclic compounds like (E)-Methyl 3-(1-Pivaloyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazin-6-yl)acrylate has surged, driven by advancements in medicinal chemistry and crop protection. This compound’s pivaloyl group enhances its stability, while the acrylic ester functionality allows for further derivatization, making it a versatile building block. Its relevance to drug design is underscored by its potential applications in treating chronic diseases, a hot topic in healthcare discussions.

From a synthetic perspective, CAS No. 1228670-39-0 is often explored for its structure-activity relationships (SAR) in optimizing lead compounds. The E-configuration of the acrylate group is critical for its biological activity, as it influences molecular interactions with target proteins. This specificity has drawn attention from computational chemists using AI-driven molecular modeling to predict its binding affinities, a trend reflecting the integration of machine learning in chemical research.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many synthetic intermediates, (E)-Methyl 3-(1-Pivaloyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazin-6-yl)acrylate is designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with global efforts to promote sustainable synthesis, a frequently searched topic among industrial chemists and academic researchers.

In summary, CAS No. 1228670-39-0 represents a convergence of innovation in organic synthesis, drug development, and sustainability. Its multifaceted applications and compatibility with modern high-throughput screening techniques position it as a compound of enduring interest in both pharmaceutical and agrochemical sectors. As research continues, its role in addressing unmet medical and agricultural challenges is likely to expand.